5-(bromomethyl)-1,3-difluoro-2-phenoxybenzene
Overview
Description
The description of a chemical compound includes its molecular formula, IUPAC name, and structural formula. It may also include its appearance (color, state of matter), odor, and other observable properties .
Synthesis Analysis
Synthesis analysis involves understanding the chemical reactions used to synthesize the compound. This could involve multiple steps, each with its own reactants, reagents, and conditions .Molecular Structure Analysis
Molecular structure analysis involves understanding the arrangement of atoms in a molecule and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound can undergo. This can include reactions with various reagents under different conditions, and the products formed .Physical And Chemical Properties Analysis
This involves studying properties such as melting point, boiling point, solubility, density, and reactivity. These properties can often be found in databases or determined experimentally .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(bromomethyl)-1,3-difluoro-2-phenoxybenzene involves the bromination of 1,3-difluoro-2-phenoxybenzene followed by the reaction of the resulting intermediate with formaldehyde.", "Starting Materials": [ "1,3-difluoro-2-phenoxybenzene", "Bromine", "Sodium hydroxide", "Formaldehyde", "Acetic acid", "Sodium acetate", "Water" ], "Reaction": [ "Step 1: Dissolve 1,3-difluoro-2-phenoxybenzene in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature.", "Step 3: After the addition of bromine is complete, continue stirring the reaction mixture for an additional 2 hours.", "Step 4: Add sodium hydroxide to the reaction mixture to neutralize the excess acetic acid.", "Step 5: Extract the product with dichloromethane and wash the organic layer with water.", "Step 6: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 5-bromo-1,3-difluoro-2-phenoxybenzene.", "Step 7: Dissolve 5-bromo-1,3-difluoro-2-phenoxybenzene in a mixture of formaldehyde and water.", "Step 8: Add sodium acetate to the reaction mixture and heat at reflux for 6 hours.", "Step 9: Cool the reaction mixture and extract the product with dichloromethane.", "Step 10: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 11: Evaporate the solvent to obtain 5-(bromomethyl)-1,3-difluoro-2-phenoxybenzene." ] } | |
CAS RN |
1928234-36-9 |
Molecular Formula |
C13H9BrF2O |
Molecular Weight |
299.1 |
Purity |
95 |
Origin of Product |
United States |
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